Cas no 1361659-49-5 (6-Fluoro-5-(2,3,4-trichlorophenyl)nicotinaldehyde)

• Product Name: 6-Fluoro-5-(2,3,4-trichlorophenyl)nicotinaldehyde
• CAS No: 1361659-49-5
• MF: C₁₂H₅Cl₃FNO
• MW: 304.531603574753
• CID: 4799684
• Update Time: 2025-05-21

6-Fluoro-5-(2,3,4-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-(2,3,4-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H5Cl3FNO/c13-9-2-1-7(10(14)11(9)15)8-3-6(5-18)4-17-12(8)16/h1-5H
• InChI Key： MJCJBNBNBOGBIC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=NC=C(C=O)C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 4.3
• Topological Polar Surface Area: 30

Additional information on 6-Fluoro-5-(2,3,4-trichlorophenyl)nicotinaldehyde

6-Fluoro-5-(2,3,4-Trichlorophenyl)Nicotinaldehyde: A Comprehensive Overview

6-Fluoro-5-(2,3,4-Trichlorophenyl)Nicotinaldehyde (CAS No: 1361659-49-5) is a highly specialized chemical compound with significant applications in the fields of pharmaceutical research and organic synthesis. This compound has garnered attention due to its unique structural properties and potential biological activities. In this article, we will delve into the latest research findings, structural characteristics, and prospective applications of this intriguing molecule.

The molecular structure of 6-Fluoro-5-(2,3,4-Trichlorophenyl)Nicotinaldehyde is characterized by a nicotinaldehyde backbone with a fluorine atom at the 6-position and a trichlorophenyl group at the 5-position. This configuration imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its role in the development of novel bioactive compounds, particularly in the context of anti-inflammatory and anticancer drug discovery.

One of the most notable advancements in the study of 6-Fluoro-5-(2,3,4-Trichlorophenyl)Nicotinaldehyde involves its application as an intermediate in the synthesis of heterocyclic compounds. Researchers have successfully utilized this compound to construct complex ring systems with potential therapeutic applications. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its role in drug discovery, 6-Fluoro-5-(2,3,4-Trichlorophenyl)Nicotinaldehyde has been explored for its utility in catalytic asymmetric synthesis. The presence of multiple halogen atoms in its structure facilitates the formation of chiral centers under specific reaction conditions. This property has been leveraged to develop enantioselective reactions that are crucial for the production of optically active pharmaceuticals.

From an environmental perspective, understanding the degradation pathways of 6-Fluoro-5-(2,3,4-Trichlorophenyl)Nicotinaldehyde is essential for assessing its ecological impact. Recent investigations have revealed that this compound undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less hazardous byproducts. These findings are significant for industries involved in chemical manufacturing and waste management.

Looking ahead, the continued exploration of 6-Fluoro-5-(2,3,4-Trichlorophenyl)Nicotinaldehyde is expected to yield further insights into its biological and chemical potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

In conclusion, 6-Fluoro-5-(2,3,4-Trichlorophenyl)Nicotinaldehyde (CAS No: 1361659-49-5) stands as a testament to the ongoing advancements in organic chemistry and drug development. Its versatile structure and promising biological activities make it a focal point for future research endeavors.